Cas no 85691-54-9 (Methyl 4-(4-pyridinyl)butanoate)

• Product Name: Methyl 4-(4-pyridinyl)butanoate
• CAS No: 85691-54-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 1840934
• PubChem ID: 12114953
• Update Time: 2025-04-21

Methyl 4-(4-pyridinyl)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(4-pyridinyl)butanoate
• methyl 4-(pyridin-4-yl)butanoate
• BB 0222656
• AG-E-90065
• 4-(3-Methoxycarbonyl-phenyl)-Benzaldehyde
• CTK4G0889
• methyl 4-(pyrid-4-yl)butyrate
• AC1NP07J
• 4-pyridin-4-yl-butyric acid methyl ester
• 4'-FORMYL-BIPHENYL-3-CARBOXYLIC ACID METHYL ESTER
• 4-[3-(Methoxycarbonyl)phenyl]benzaldehyde
• pyridin4ylmethyl-propionic acid methyl ester
• methyl 4-(Pyridin-4-yl)butyrate
• methyl 4-(4-pyridyl)butanoate
• 4-(3-methoxycarbonylpropyl)pyridine
• CS-0117068
• 85691-54-9
• Methyl 4-pyridin-4-ylbutanoate
• DA-02201
• AKOS000365756
• SCHEMBL6641533
• NRICZFYMOLLBHO-UHFFFAOYSA-N
• ALBB-036680

• Inchi： 1S/C10H13NO2/c1-13-10(12)4-2-3-9-5-7-11-8-6-9/h5-8H,2-4H2,1H3
• InChI Key： NRICZFYMOLLBHO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters